Cas no 1039834-76-8 (3-{(2-hydroxyethyl)aminomethyl}benzonitrile)

• Product Name: 3-{(2-hydroxyethyl)aminomethyl}benzonitrile
• CAS No: 1039834-76-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 2105487
• PubChem ID: 28878615
• Update Time: 2025-06-10

3-{(2-hydroxyethyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-hydroxyethylamino)methyl)benzonitrile
• 3-{(2-hydroxyethyl)aminomethyl}benzonitrile
• LTMOWOKFCBPFKA-UHFFFAOYSA-N
• SB84972
• 3-(((2-Hydroxyethyl)amino)methyl)benzonitrile
• DA-16031
• CS-0269128
• SCHEMBL410123
• 1039834-76-8
• 3-[(2-hydroxyethylamino)methyl]benzonitrile
• 2-(3-cyanobenzylamino)ethanol
• EN300-162812
• A1-03346
• 3-{[(2-Hydroxyethyl)amino]methyl}benzonitrile
• AKOS009060011
• 3-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile

• MDL： MFCD11179889
• Inchi： 1S/C10H12N2O/c11-7-9-2-1-3-10(6-9)8-12-4-5-13/h1-3,6,12-13H,4-5,8H2
• InChI Key： LTMOWOKFCBPFKA-UHFFFAOYSA-N
• SMILES： OCCNCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(2-hydroxyethyl)aminomethyl}benzonitrile

Introduction to 3-{(2-hydroxyethyl)aminomethyl}benzonitrile (CAS No. 1039834-76-8)

3-{(2-hydroxyethyl)aminomethyl}benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1039834-76-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This benzonitrile derivative features a unique structural motif, combining a benzene ring with a nitrile group and an amine side chain substituted with a hydroxyethyl group. Such structural features make it a versatile intermediate in the development of various pharmacologically active molecules.

The compound’s chemical structure, characterized by its polar and potentially hydrogen-bonding capabilities due to the hydroxyethyl amine moiety, positions it as a valuable building block in medicinal chemistry. The presence of both electron-withdrawing (nitrile) and electron-donating (amine) groups enhances its reactivity, enabling diverse synthetic pathways for further functionalization. This adaptability has garnered interest from researchers exploring novel therapeutic agents.

In recent years, the demand for structurally diverse compounds with tailored biological activities has driven investigations into benzonitrile derivatives. The hydroxyethylaminomethyl substituent in 3-{(2-hydroxyethyl)aminomethyl}benzonitrile introduces a hydrophilic character, which can be exploited to modulate solubility and binding affinity in drug design. Such modifications are increasingly recognized as critical factors in optimizing drug-like properties, including pharmacokinetics and target specificity.

Recent advancements in computational chemistry have facilitated the exploration of 3-{(2-hydroxyethyl)aminomethyl}benzonitrile as a scaffold for virtual screening campaigns. Its molecular framework is well-suited for docking studies against biological targets such as kinases, proteases, and receptors, which are pivotal in diseases like cancer and inflammatory disorders. Preliminary computational analyses suggest potential interactions with key residues in these targets, hinting at its utility in designing small-molecule inhibitors.

The pharmaceutical industry has shown particular interest in nitrile-containing compounds due to their broad spectrum of biological activities. The nitrile group in 3-{(2-hydroxyethyl)aminomethyl}benzonitrile can undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides, providing multiple avenues for derivatization. These reactions are often employed to introduce additional functionality or enhance metabolic stability, which are crucial considerations in drug development.

Moreover, the compound’s potential role in drug discovery aligns with emerging trends toward personalized medicine and targeted therapies. Its structural versatility allows for fine-tuning of pharmacological profiles by modifying substituents at the benzene ring or the amine side chain. Such flexibility is particularly valuable when designing molecules that must navigate complex biological systems while minimizing off-target effects.

From a synthetic chemistry perspective, 3-{(2-hydroxyethyl)aminomethyl}benzonitrile exemplifies the importance of heterocyclic compounds in medicinal chemistry. The benzene ring provides a stable aromatic core, while the nitrile and amine functionalities serve as handles for further chemical manipulation. This combination has been leveraged in constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are cornerstone techniques in modern organic synthesis.

Recent studies have also highlighted the compound’s relevance in material science applications beyond pharmaceuticals. Its ability to participate in hydrogen bonding networks makes it a candidate for use in polymer chemistry or supramolecular assemblies. Such applications could expand its utility beyond traditional drug discovery contexts, contributing to innovations in materials engineering.

The synthesis of 3-{(2-hydroxyethyl)aminomethyl}benzonitrile itself presents an interesting challenge due to its multifunctional nature. Optimizing synthetic routes requires careful consideration of reaction conditions to prevent unwanted side products while ensuring high yield and purity. Advances in catalytic methods have enabled more efficient preparations of this compound, reducing reliance on harsh reagents or cumbersome purification steps.

In conclusion, 3-{(2-hydroxyethyl)aminomethyl}benzonitrile (CAS No. 1039834-76-8) represents a promising compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining polar functional groups with an aromatic core—make it an attractive scaffold for drug design and molecular engineering. As research continues to uncover new synthetic methodologies and biological applications, this compound is poised to play an increasingly significant role in scientific innovation.